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Compound of Interest

Compound Name: DiBAC4(3)

CAS No.: 70363-83-6

Cat. No.: B1147970 Get Quote

Executive Summary
DiBAC4(3) (Bis-(1,3-dibutylbarbituric acid)trimethine oxonol) is a standard "slow-response"

voltage-sensitive dye used for monitoring resting membrane potential (

) and cumulative depolarization.[1] While often requested in conjunction with Fura-2 (the gold
standard ratiometric calcium indicator), simultaneous imaging of these two specific probes is
spectrally incompatible due to severe emission overlap in the green channel (~510 nm).

This guide analyzes the technical limitations of the Fura-2/DiBAC4(3) pairing and presents the

scientifically validated alternative: pairing DiBAC4(3) with Red-shifted Calcium Indicators (e.g.,

Fura-Red, Rhod-2). This combination allows for distinct spectral separation while maintaining

the ability to correlate changes in membrane potential with intracellular calcium flux (

).

Technical Analysis: The Spectral Conflict
To design a valid experiment, one must understand why the "obvious" choice (Fura-2) fails with

DiBAC4(3).

The "Green" Bottleneck
DiBAC4(3): Excitation ~490 nm | Emission ~516 nm (Green).[2]
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Fura-2: Excitation 340/380 nm | Emission ~510 nm (Green).

Even though their excitation wavelengths differ, their emission peaks are nearly identical. If

both dyes are loaded into a cell, the detector (PMT or Camera) collecting light at 510 nm

cannot distinguish whether the photon originated from a Calcium event (Fura-2) or a Voltage

event (DiBAC).

The Solution: Spectral Multiplexing
To use DiBAC4(3) effectively, the calcium indicator must emit in the Red spectrum (>600 nm).

Validated Combinations Table

Feature
DiBAC4(3) + Fura-

Red

(Recommended)
DiBAC4(3) + Rhod-2 Fura-2 + DiBAC4(3)

Primary Application

Simultaneous

Ratiometric

&

High-intensity

events &

NOT

RECOMMENDED

Spectral Separation
Excellent (Green vs.

Red)
Good (Green vs. Red) Fail (Overlap)

Mode
Ratiometric (pseudo)

or Intensometric

Intensometric (non-

ratiometric)
Ratiometric

Excitation
Single source (488

nm) possible*

Dual source (488 nm

+ 550 nm)

Dual source (UV +

488 nm)

Kinetics
Slow (limited by

DiBAC)

Slow (limited by

DiBAC)
N/A

*Note: Fura-Red can be excited at 488 nm (emitting red) simultaneously with DiBAC4(3),
simplifying the optical path.

Mechanism of Action & Signaling Pathway
Understanding the causality is vital for data interpretation. DiBAC4(3) is a redistribution dye.[2]
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Resting State: Cell interior is negative. The anionic (negative) DiBAC dye is repelled and

stays largely in the extracellular solution (low fluorescence).

Depolarization: Cell interior becomes less negative (positive). DiBAC is attracted into the

cell, binding to intracellular proteins/membranes.[3]

Fluorescence: Binding increases quantum yield. Result: Depolarization = Increased Green

Fluorescence.

Visualization: The Excitation-Contraction Coupling
Pathway
The following diagram illustrates the physiological sequence being measured and the spectral

logic of the recommended dye pair.
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Caption: Logical flow of simultaneous Voltage (Green) and Calcium (Red) detection. Note that

DiBAC4(3) signal increase lags slightly behind electrical depolarization due to redistribution

kinetics.

Experimental Protocol: DiBAC4(3) + Fura-Red
This protocol is designed for adherent cells (e.g., cardiomyocytes, neurons, HEK293) using a

confocal or widefield fluorescence microscope.
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Reagents
DiBAC4(3): Stock 10 mM in DMSO. Working conc: 0.5 – 5 µM.

Fura-Red, AM: Stock 1 mM in DMSO. Working conc: 5 – 10 µM.

Pluronic F-127: Dispersing agent (0.02% final).

Tyrode’s Solution/HBSS: Physiological buffer (must contain

).

Step-by-Step Workflow
Phase 1: Calcium Dye Loading (The "Wash" Phase)
Unlike DiBAC, Fura-Red AM must be loaded and hydrolyzed intracellularly.

Preparation: Dilute Fura-Red AM (5 µM) and Pluronic F-127 in buffer.

Incubation: Incubate cells for 30–45 minutes at room temperature (RT) in the dark. Note:

37°C can cause dye sequestration in organelles; RT is often preferred.

Wash: Remove loading buffer. Wash cells 2x with fresh Tyrode’s solution to remove

extracellular Fura-Red.

De-esterification: Incubate in fresh buffer for 20 mins to allow complete hydrolysis of the AM

ester.

Phase 2: Voltage Dye Equilibration (The "No-Wash" Phase)
CRITICAL: DiBAC4(3) is an equilibrium probe. If you wash it out, the signal vanishes.

Add DiBAC: Replace the buffer with fresh Tyrode’s solution containing 0.5 – 2 µM

DiBAC4(3).

Equilibrate: Incubate for 15–20 minutes on the microscope stage.

Maintenance:Do not wash. The dye must remain in the extracellular solution throughout the

experiment.
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Phase 3: Imaging
Excitation: 488 nm Argon laser (excites both dyes).[4]

Emission Split:

Channel 1 (Voltage): Bandpass 500–550 nm (Green).

Channel 2 (Calcium): Longpass >600 nm (Red).

Baseline: Acquire images for 2 minutes to establish stable resting fluorescence (

).

Stimulation: Add drug (e.g., KCl, Capsaicin) and record.

Self-Validating Controls
To ensure your signals are real and not artifacts:

Positive Voltage Control: Add High

(30-60 mM) solution. This clamps the membrane to a depolarized state. DiBAC signal must
increase.

Negative Voltage Control: Add Gramicidin (pore former) or hyperpolarizing agents (if

applicable).

Calcium Control: Add Ionomycin (1-5 µM) at the end. Fura-Red fluorescence should drop

(quenching) or shift depending on the specific filter set, verifying the red signal is indeed

Calcium-responsive.

Critical Limitations & Troubleshooting
Response Time (The "Slow Dye" Factor)
DiBAC4(3) has a response time constant of seconds (due to the physical movement of the

molecule through the membrane).

Suitable for: Drug screening, mitochondrial depolarization, sustained receptor activation.
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Unsuitable for: Single Action Potentials (neuronal firing).

Alternative: For millisecond resolution, replace DiBAC4(3) with FluoVolt or Di-4-ANEPPS,

but ensure spectral compatibility with the calcium dye.

Temperature Sensitivity
DiBAC fluorescence is temperature-dependent. Ensure the stage temperature is constant. A

drift of 2°C can look like a membrane potential change.

Chemical Interaction
DiBAC is anionic.[3] Avoid high concentrations of cationic drugs or cationic dyes (like TMRM) in

the same bath, as they may form non-fluorescent complexes (quenching).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. DiBAC4(3) (Bis-(1,3-Dibutylbarbituric Acid)Trimethine Oxonol) 25 mg | Buy Online |
Invitrogen™ [thermofisher.com]

2. biotium.com [biotium.com]

3. interchim.fr [interchim.fr]

4. Reagent for Monitoring Membrane Potential DiBAC4(3) | CAS 70363-83-6(free acid)
Dojindo [dojindo.com]

5. drmichaellevin.org [drmichaellevin.org]
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[https://www.benchchem.com/product/b1147970#dibac4-3-in-combination-with-calcium-
indicators-like-fura-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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